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Compound Name: 1,3-Diaminopropane dihydroiodide

Cat. No.: B1449387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

1,3-Diaminopropane dihydroiodide (PDADI) in the fabrication of high-performance

organohalide-based perovskite solar cells.

Introduction
1,3-Diaminopropane dihydroiodide has emerged as a key surface passivation agent in the

field of perovskite photovoltaics. Its application addresses critical challenges in perovskite film

quality, leading to significant improvements in device efficiency and stability. The diammonium

structure of PDADI allows it to effectively passivate defects on the perovskite surface, such as

undercoordinated lead ions and iodide vacancies, without forming a new perovskite layer.[1]

This passivation reduces non-radiative recombination, improves charge carrier transport, and

ultimately enhances the power conversion efficiency (PCE) and operational stability of

perovskite solar cells.[2][3]

Applications
The primary application of 1,3-Diaminopropane dihydroiodide is as a surface treatment for

perovskite films in solar cell fabrication. It is particularly effective in inverted (p-i-n) and tandem
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solar cell architectures.[2][3] By modifying the interface between the perovskite layer and the

electron-transporting layer (ETL), PDADI treatment leads to a number of beneficial effects:

Reduced Defect Density: The amine groups in PDADI interact with the perovskite surface,

passivating defects and reducing trap states.[1]

Improved Charge Transport: By minimizing defects, non-radiative recombination is

suppressed, leading to more efficient charge carrier extraction.[2]

Enhanced Device Performance: PDADI treatment has been shown to significantly increase

the power conversion efficiency (PCE), open-circuit voltage (Voc), and fill factor (FF) of

perovskite solar cells.[2][3]

Increased Stability: Passivation with PDADI can improve the long-term stability of perovskite

solar cells, including their resistance to thermal stress.[2]

Quantitative Data
The use of 1,3-Diaminopropane dihydroiodide as a surface passivating agent has yielded

significant improvements in perovskite solar cell performance. The following tables summarize

the quantitative data from reported studies.

Table 1: Performance of p-i-n Perovskite Solar Cells with and without PDADI Treatment[2]

Treatment Voc (V) Jsc (mA/cm2) FF (%) PCE (%)

Control (without

PDADI)
1.121 24.12 79.2 21.45

PDADI Treated 1.184 24.52 82.1 25.09

Certified PDADI

Treated
- - - 24.58

Table 2: Performance of Perovskite/Silicon Tandem Solar Cells with PDADI Treatment[3][4]
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Cell Architecture Voc (V) PCE (%)

Textured Perovskite/Silicon

Tandem
2.01 33.1

Table 3: Stability of p-i-n Perovskite Solar Cells with and without PDADI Treatment[2]

Treatment Stability Condition PCE Retention

Unencapsulated PDADI-

modified PSCs

65 °C in N2 glove box for 1300

h
91% of initial PCE

Experimental Protocols
Protocol 1: Synthesis of 1,3-Diaminopropane
Dihydroiodide (PDADI)
This protocol describes the synthesis of PDADI via a direct acid-base neutralization reaction.[1]

Materials:

1,3-Diaminopropane

Hydroiodic acid (HI) (57 wt% in water)

Ethanol or Isopropanol

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Ice bath

Büchner funnel and filter paper

Vacuum flask
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Drying oven or vacuum desiccator

Procedure:

In a round-bottom flask, dissolve 1,3-Diaminopropane in a suitable solvent such as ethanol

or isopropanol.

Place the flask in an ice bath and begin stirring the solution.

Slowly add a stoichiometric amount (2 molar equivalents) of hydroiodic acid to the 1,3-

Diaminopropane solution using a dropping funnel. The reaction is exothermic, so slow

addition is crucial to control the temperature.

Continue stirring the mixture in the ice bath for 1-2 hours. A white to light-yellow precipitate of

PDADI will form.

After the reaction is complete, collect the precipitate by vacuum filtration using a Büchner

funnel.

Wash the collected solid with a small amount of cold solvent (the same solvent used for the

reaction) to remove any unreacted starting materials.

Dry the purified 1,3-Diaminopropane dihydroiodide product in a vacuum oven or

desiccator.

Reaction Scheme:

H₂N(CH₂)₃NH₂ + 2HI → [H₃N(CH₂)₃NH₃]²⁺(I⁻)₂[1]

Protocol 2: Fabrication of p-i-n Perovskite Solar Cell
with PDADI Surface Passivation
This protocol outlines the fabrication of an inverted (p-i-n) perovskite solar cell, incorporating a

PDADI surface treatment step.

Materials and Substrates:

Indium tin oxide (ITO) coated glass substrates
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PTAA (poly[bis(4-phenyl)(2,4,6-trimethylphenyl)amine]) solution

Perovskite precursor solution (e.g., a mixed-cation, mixed-halide formulation)

1,3-Diaminopropane dihydroiodide (PDADI) solution (e.g., 1 mg/mL in isopropanol)

C60 or PCBM solution

BCP (bathocuproine) solution

Metal electrode material (e.g., silver or gold)

Spin coater

Hotplate

Thermal evaporator

Procedure:

Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates by sequential

ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates

with a nitrogen gun.

Hole Transport Layer (HTL) Deposition: Spin-coat the PTAA solution onto the cleaned ITO

substrates and anneal according to established literature procedures.

Perovskite Layer Deposition:

Transfer the substrates into a nitrogen-filled glovebox.

Deposit the perovskite precursor solution onto the HTL-coated substrates using a one-

step or two-step deposition method.

Anneal the perovskite film at a specific temperature and for a set duration (e.g., 100-150°C

for 10-30 minutes) to induce crystallization.

Surface Passivation with PDADI:
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Prepare a solution of 1,3-Diaminopropane dihydroiodide in isopropanol (a concentration

of around 1 mg/mL has been shown to be effective).

Spin-coat the PDADI solution onto the cooled perovskite film. A typical spin-coating recipe

is 4000-5000 rpm for 30 seconds.

Anneal the PDADI-treated perovskite film at a moderate temperature (e.g., 100°C) for a

short duration (e.g., 5-10 minutes).

Electron Transport Layer (ETL) Deposition: Spin-coat the C60 or PCBM solution onto the

passivated perovskite layer, followed by a BCP layer.

Metal Electrode Deposition: Deposit the metal back electrode (e.g., 80-100 nm of silver or

gold) by thermal evaporation through a shadow mask to define the active area of the solar

cell.
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Caption: Experimental workflow for PDADI synthesis and perovskite solar cell fabrication.
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Caption: Mechanism of perovskite surface passivation by PDADI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 1,3-Diaminopropane
Dihydroiodide in Organohalide-Based Perovskites]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1449387#use-of-1-3-diaminopropane-
dihydroiodide-in-organohalide-based-perovskites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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